Cas no 909250-29-9 (Eg5 Inhibitor IV, VS-83)

• Product Name: Eg5 Inhibitor IV, VS-83
• CAS No: 909250-29-9
• MF: C₁₄H₁₁FN₂OS
• MW: 274.313345193863
• CID: 2813074
• PubChem ID: 11521919
• Update Time: 2025-05-30

Eg5 Inhibitor IV, VS-83 Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-(3-hydroxyphenyl)-3,4-dihydro-1H-quinazoline-2-thione
• BDBM84573
• 5-Fluoro-3,4-dihydro-4(3′-hydroxyphenyl)quinazoline-2(1H)-thione
• Eg5 Inhibitor IV, VS-83
• NCGC00387766-01
• VS-83
• 909250-29-9
• DTXSID20468002

• Inchi： 1S/C14H11FN2OS/c15-10-5-2-6-11-12(10)13(17-14(19)16-11)8-3-1-4-9(18)7-8/h1-7,13,18H,(H2,16,17,19)
• InChI Key： MAEYCDNDKNPNQJ-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=C(C=2C(C2C=CC=C(C=2)O)N1)F

Computed Properties

• Exact Mass: 274.05761231g/mol
• Monoisotopic Mass: 274.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Eg5 Inhibitor IV, VS-83

Comprehensive Overview of Eg5 Inhibitor IV, VS-83 (CAS No. 909250-29-9): Mechanism, Applications, and Research Insights

The Eg5 Inhibitor IV, VS-83 (CAS No. 909250-29-9) is a highly selective small-molecule inhibitor targeting the kinesin spindle protein Eg5, a critical regulator of mitotic spindle formation during cell division. This compound has garnered significant attention in oncology research due to its potential to disrupt microtubule dynamics in rapidly proliferating cancer cells. With its unique chemical structure and anti-mitotic properties, VS-83 represents a promising candidate for investigating novel cancer therapeutics, particularly in drug-resistant tumors.

Recent studies highlight the growing demand for mitotic inhibitors like Eg5 Inhibitor IV as alternatives to traditional taxane-based therapies, which often face limitations such as neurotoxicity and acquired resistance. Researchers are actively exploring its synergy with immune checkpoint inhibitors and PARP inhibitors—a hot topic in combination therapy strategies. The compound's ability to induce mitotic arrest without affecting interphase microtubules makes it a valuable tool for studying cell cycle regulation and developing precision medicine approaches.

From a structural perspective, CAS 909250-29-9 features a quinazolinone core that competitively binds to the Eg5 allosteric site, distinct from ATP-binding domains. This mechanism avoids cross-resistance with other anti-mitotic agents, addressing a key challenge in cancer drug development. Current preclinical data suggests improved pharmacokinetic profiles compared to earlier-generation Eg5 inhibitors, with enhanced blood-brain barrier penetration—a property highly sought after for glioblastoma research.

The scientific community has shown particular interest in VS-83's potential applications beyond oncology, including its role in neurodegenerative disease models where aberrant cell cycle re-entry contributes to pathology. Emerging publications discuss its utility in 3D tumor spheroid assays and patient-derived xenograft (PDX) models, reflecting the compound's relevance in translational research. These applications align with current trends toward more physiologically relevant drug screening platforms.

Quality control parameters for Eg5 Inhibitor IV emphasize ≥98% purity by HPLC, with strict specifications for stability testing under various storage conditions. Researchers frequently search for optimized solubility protocols, as the compound demonstrates better dissolution in DMSO than aqueous buffers—a practical consideration for in vitro assays. The supplier landscape shows increasing availability of GMP-grade material to support IND-enabling studies.

Ongoing clinical investigations focus on biomarker identification to predict response to Eg5-targeted therapy, addressing a critical need in personalized cancer treatment. The compound's therapeutic window and dose-limiting toxicities remain active areas of investigation, with particular attention to its effects on hematopoietic stem cells. These research directions reflect the evolving understanding of mitotic-targeting agents in the era of molecularly targeted therapies.

From a commercial perspective, 909250-29-9 has seen steady demand growth in the research chemicals market, driven by expanding applications in high-content screening systems and live-cell imaging studies. The compound's spectral data (1H NMR, LC-MS) and detailed pharmacological characterization are frequently requested by medicinal chemists engaged in structure-activity relationship (SAR) optimization programs.

Future research directions for VS-83 include exploration of its potential in senescence modulation and tumor microenvironment reprogramming—two cutting-edge areas in cancer biology. The development of oral formulations and nanoparticle delivery systems may further enhance its clinical translation potential. As the field moves toward AI-driven drug discovery, computational models of Eg5-inhibitor interactions using this compound provide valuable training data for virtual screening algorithms.